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For Researchers, Scientists, and Drug Development Professionals

Introduction

Acridine Orange Base is a versatile fluorescent dye with a wide range of applications in
cellular and molecular biology. Its metachromatic properties, allowing it to fluoresce differently
upon binding to double-stranded DNA (dsDNA), single-stranded DNA (ssDNA), and RNA, make
it an invaluable tool for investigating cellular processes. This technical guide provides an in-
depth overview of the solubility of Acridine Orange Base, detailed protocols for solvent
preparation, and its application in key experimental workflows.

Physicochemical Properties
e Molecular Formula: C17H19N3[1]

e Molecular Weight: 265.35 g/mol [1]

o Appearance: Orange to red-brown powder

Solubility of Acridine Orange Base

The solubility of Acridine Orange Base is critical for the preparation of stock and working
solutions for various experimental applications. The following table summarizes the solubility of
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Acridine Orange Base in a range of common laboratory solvents. It is important to note that
solubility can be influenced by factors such as temperature, pH, and the presence of salts. For
some solvents, the use of ultrasonication or gentle warming may be necessary to achieve the
specified concentration.[2]
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Molar
Solvent Solubility (mg/mL) Concentration Notes
(mM)
Aqueous Solutions
May require

sonication and
warming to 60°C.[2][3]

Water 5.83-6 ~21.97 - 22.6
Forms a clear, dark
orange or amber
solution at 1 mg/mL.
Forms a clear
solution. High
1 M HCI 1-200 ~3.77 - 753.69 _
concentration may
require sonication.
1 N HCI 1 ~3.77
Aqueous solutions in
PBS are not
Phosphate-Buffered
_ ~1 ~3.77 recommended for
Saline (PBS), pH 7.2
storage longer than
one day.
Organic Solvents
May require
sonication.
Dimethyl Sulfoxide Hygroscopic DMSO
20-35 ~75.37 - 131.90 _ .
(DMSO) can impact solubility;
use newly opened
solvent.
Ethanol 03-2 ~1.13-7.54
2-Methoxyethanol
4 ~15.07
(EGME)
Dimethylformamide
~7.54
(DMF)
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Solvent Preparation and Storage

Proper preparation and storage of Acridine Orange Base solutions are crucial for obtaining
reliable and reproducible experimental results.

Stock Solution Preparation
Organic Stock Solutions (e.g., 1-10 mM in DMSO)

» Weigh the desired amount of Acridine Orange Base powder in a suitable container.

o Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target
concentration.

» Vortex or sonicate the solution until the dye is completely dissolved.

o Store the stock solution in a tightly sealed, light-protected vial at -20°C for up to one month
or -80°C for up to six months.

Aqueous Stock Solutions (e.g., 2 mg/mL in dH20)
» Dissolve 2 mg of Acridine Orange Base in 1 mL of distilled water.
e Mix thoroughly until the dye is dissolved.

 Store this stock solution refrigerated and protected from light.

Working Solution Preparation

Working solutions should be freshly prepared from the stock solution for each experiment. The
final concentration of the working solution will depend on the specific application.

General Dilution Procedure:

Further dilutions of the stock solution into aqueous buffers (e.g., PBS) or isotonic saline should
be made immediately prior to the experiment. It is important to ensure that the final
concentration of the organic solvent (e.g., DMSO) is insignificant, as it may have physiological
effects at low concentrations.
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Experimental Protocols

Acridine Orange Base is utilized in a variety of experimental techniques to assess cellular
characteristics. Below are detailed protocols for some of its key applications.

Nucleic Acid Staining and Visualization

Acridine Orange differentially stains dsDNA and ssDNA/RNA, which is fundamental to many of
its applications.

e Binding to dsDNA: Intercalates into the double helix and fluoresces green (Excitation max:
~502 nm, Emission max: ~525 nm).

e Binding to ssDNA or RNA: Binds electrostatically and fluoresces red or orange-red
(Excitation max: ~460 nm, Emission max: ~650 nm).

Acridine Orange binding to nucleic acids.

Cell Cycle Analysis by Flow Cytometry

This protocol utilizes the differential staining of DNA and RNA to distinguish between different
phases of the cell cycle.

Reagents:

o Citrate-Phosphate Buffers:

o

Solution X (0.1 M Citric Acid): Dissolve 2.1 g of citric acid monohydrate in 200 mL of dH20.

[¢]

Solution Y (0.2 M Dibasic Sodium Phosphate): Dissolve 2.84 g of anhydrous, dibasic
sodium phosphate in 100 mL of dH20.

[¢]

pH 3.0 Buffer: Mix 79.45 mL of Solution X with 20.55 mL of Solution Y.

o

pH 3.8 Buffer: Mix 64.5 mL of Solution X with 35.5 mL of Solution Y.

o Stock Buffer #1 (Permeabilization Buffer): 0.1% Triton X-100, 0.2 M Sucrose, 10-4 M EDTA
in 2 x 10=2 M phosphate buffer, pH 3.5.
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» Stock Buffer #2 (Staining Buffer Base): 0.1 M NaCl in 1 x 10~2 M phosphate buffer, pH 3.8.
e Acridine Orange Stock Solution: 2 mg/mL in dH20.

» Acridine Orange Staining Solution (Working Solution): Dilute the Acridine Orange stock
solution 1:100 in Stock Buffer #2 to a final concentration of 20 pg/mL. Prepare fresh for each
experiment.

Protocol:

Harvest 10> - 10° cells in 100 pL of media.

Add 0.5 mL of Stock Buffer #1.

Incubate for 1 minute.

Add 0.5 mL of Acridine Orange Staining Solution.

Analyze immediately on a flow cytometer with excitation at 488 nm, collecting green
fluorescence at ~530 nm and red fluorescence at >600 nm.
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Flow cytometry cell cycle analysis workflow.

Apoptosis Detection

This method distinguishes between viable, apoptotic, and necrotic cells based on membrane
integrity and chromatin condensation.

Principle:
» Viable cells: Uniform green nucleus with intact structure.

» Early apoptotic cells: Condensed chromatin and/or chromatin fragmentation, resulting in
bright green or yellow-orange fluorescence.
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o Late apoptotic and necrotic cells: Loss of membrane integrity allows ethidium bromide (used
in conjunction with AO) to enter and stain the nucleus red/orange, while AO staining is
diminished.

Reagents:

» Acridine Orange/Ethidium Bromide (AO/EB) staining solution (commercially available or
prepared as a mixture of AO and EB in PBS).

Protocol:

Treat cells with the experimental compound.

Harvest cells and wash with PBS.

Resuspend the cell pellet in a small volume of PBS.

Add a small volume of AO/EB staining solution to the cell suspension and mix gently.

Incubate for a short period (e.g., 5 minutes) at room temperature, protected from light.

Observe the cells under a fluorescence microscope using a blue filter.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Start:
Cell Culture with
Experimental Treatment

Harvest and Wash Cells
with PBS

:

Resuspend in PBS

:

Add AO/EB
Staining Solution

:

Incubate at RT
(Protected from Light)

Observe under
Fluorescence Microscope

Click to download full resolution via product page

Apoptosis detection workflow using AO/EB.

RNA Quantification

The differential fluorescence of Acridine Orange when bound to RNA can be used to assess the

transcriptional activity of cells.
Principle:

The intensity of red fluorescence is proportional to the amount of RNA in the cell. This can be
guantified using fluorescence microscopy and image analysis software or by flow cytometry.
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Protocol (Microscopy-based):

¢ Fix cells using a suitable method (e.g., paraformaldehyde).

e Permeabilize the cells (e.g., with Triton X-100).

» Incubate with an RNase-free Acridine Orange staining solution.
e Wash to remove excess dye.

e Mount the slides and visualize using a fluorescence microscope with appropriate filters for
green (DNA) and red (RNA) fluorescence.

¢ Quantify the red fluorescence intensity per cell using image analysis software.

Safety and Handling

Acridine Orange Base should be handled with care in a laboratory setting.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and eye protection.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.

o Storage: Store in a dry, cool, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents. The recommended storage temperature is generally room
temperature or between 15-25°C.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

Acridine Orange Base is a powerful and versatile fluorescent probe for the study of nucleic
acids and cellular processes. A thorough understanding of its solubility characteristics and the
use of standardized protocols for solution preparation and experimental application are
essential for generating accurate and reproducible data. This guide provides a comprehensive
resource for researchers to effectively utilize Acridine Orange Base in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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